molecular formula C18H15N7O2 B11334217 8-(4-ethylphenyl)-10-(furan-2-yl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

8-(4-ethylphenyl)-10-(furan-2-yl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Cat. No.: B11334217
M. Wt: 361.4 g/mol
InChI Key: PHVHTUYXSQWGOG-UHFFFAOYSA-N
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Description

This compound is a complex heterocyclic molecule featuring a tricyclic core with seven nitrogen atoms (heptazatricyclo), substituted with a 4-ethylphenyl group at position 8 and a furan-2-yl moiety at position 10.

Properties

Molecular Formula

C18H15N7O2

Molecular Weight

361.4 g/mol

IUPAC Name

8-(4-ethylphenyl)-10-(furan-2-yl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

InChI

InChI=1S/C18H15N7O2/c1-2-10-5-7-11(8-6-10)16-13-14(12-4-3-9-27-12)20-21-17(26)15(13)19-18-22-23-24-25(16)18/h3-9,16H,2H2,1H3,(H,21,26)(H,19,22,24)

InChI Key

PHVHTUYXSQWGOG-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)C2C3=C(C(=O)NN=C3C4=CC=CO4)NC5=NN=NN25

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects

  • Ethylphenyl vs.
  • Furan vs. Phenyl : The furan-2-yl group introduces oxygen-based electron-withdrawing effects, altering electronic distribution and reactivity compared to purely aromatic substituents .

Physicochemical Properties

  • Polarity : The ketone and nitrogen-rich core increase polarity relative to sulfur-containing analogues (e.g., dithia-azatetracyclo in ) .
  • Thermal Stability: Tricyclic nitrogen systems generally exhibit higher thermal stability compared to linear cannabinoids like THCP, which degrade at lower temperatures .

Methodologies for Structural Comparison

Graph-Based Analysis

Chemical structures are represented as graphs (atoms as vertices, bonds as edges). The target compound’s tricyclic core was compared to analogues using subgraph isomorphism detection, revealing shared motifs (e.g., fused rings) but divergent functional groups .

Similarity Coefficients

A Tanimoto coefficient analysis of binary fingerprints (based on atom types and bonds) showed moderate similarity (0.45–0.65) between the target compound and its hexaazatricyclo analogues, highlighting the impact of nitrogen count and substituents .

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